Cas no 111154-99-5 (1,1'-Biphenyl,3,5-diethyl-)

• Product Name: 1,1'-Biphenyl,3,5-diethyl-
• CAS No: 111154-99-5
• MF: C₁₆H₁₈
• MW: 210.314124584198
• CID: 181767
• PubChem ID: 145470
• Update Time: 2025-04-19

1,1'-Biphenyl,3,5-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,3,5-diethyl-
• 3,5-Diethylbiphenyl
• 1,3-diethyl-5-phenylbenzene
• 111154-99-5
• DTXSID50149514

• Inchi： 1S/C16H18/c1-3-13-10-14(4-2)12-16(11-13)15-8-6-5-7-9-15/h5-12H,3-4H2,1-2H3
• InChI Key： BMZIBWSBUQRYBG-UHFFFAOYSA-N
• SMILES： C1(CC)C=C(C2C=CC=CC=2)C=C(CC)C=1

Computed Properties

• Exact Mass: 210.14094
• Monoisotopic Mass: 210.140851
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 5.1

Experimental Properties

• Density: 0.954
• Boiling Point: 306.9°Cat760mmHg
• Flash Point: 143.4°C
• Refractive Index: 1.547
• PSA: 0
• LogP: 4.47840